2-(1-ethyl-1H-indol-2-yl)-N-(quinolin-8-yl)thiazole-4-carboxamide

• IUPAC Name: 2-(1-ethylindol-2-yl)-N-quinolin-8-yl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C23H18N4OS/c1-2-27-19-11-4-3-7-16(19)13-20(27)23-26-18(14-29-23)22(28)25-17-10-5-8-15-9-6-12-24-21(15)17/h3-14H,2H2,1H3,(H,25,28)
• InChI Key: VYWUMPOOVUGVOY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2C=C1C3=NC(=CS3)C(=O)NC4=CC=CC5=C4N=CC=C5
• Molecular Formula: C23H18N4OS
• Molecular Weight: 398.5 g/mol
• CAS No.: 1171456-86-2

Description

2-(1-ethyl-1H-indol-2-yl)-N-(quinolin-8-yl)thiazole-4-carboxamide is a novel synthetic compound designed for research purposes, integrating privileged medicinal chemistry scaffolds into a single molecular architecture. This compound features a thiazole core linked to an N-ethyl indole moiety and a quinoline carboxamide group. The strategic hybridization of indole and thiazole heterocycles is a recognized approach in anticancer agent development, as these structures are known to inhibit key protein kinases involved in cancer progression . The inclusion of the 8-aminoquinoline group further suggests potential for targeting diverse biological pathways. Primary Research Applications and Value This compound is of significant interest in oncology research, particularly for investigating multi-targeted kinase inhibition. Indole-thiazole hybrids have demonstrated potent cytotoxicity against various cancer cell lines and are known to inhibit critical protein kinases such as EGFR, HER2, VEGFR-2, and CDK2 . The structural framework implies a potential mechanism of action involving the induction of cell cycle arrest at the G2/M phase and the promotion of apoptosis in malignant cells . Researchers can utilize this compound as a chemical tool to probe complex signaling pathways and overcome drug resistance in cancer therapeutics. Handling and Usage This product is intended For Research Use Only. It is not intended for diagnostic or therapeutic procedures in humans or animals. Researchers should handle the compound with appropriate precautions, using personal protective equipment and adhering to standard laboratory safety protocols.

Comparison with Similar Compounds

Key Observations :

• Synthesis: The target compound likely shares synthetic pathways with analogs such as 32 (), where carboxamide formation via coupling reagents (e.g., EDCl/HOBt) is critical.
• Quinoline Substitution: Compounds like 4e () and the target molecule share the N-(quinolin-8-yl) group, which enhances π-π stacking interactions in biological targets. This feature is absent in Acotiamide, which instead employs a bis(isopropyl)aminoethyl group for solubility modulation .

Physicochemical and Pharmacological Comparisons

Key Observations :

• Melting Points : The target compound’s melting point is unreported, but analogs like 4e (248–250°C) suggest high thermal stability due to aromatic stacking .
• Bioactivity: While Acotiamide is clinically approved for gastrointestinal disorders , the target compound’s indole and quinoline moieties may target kinases or DNA-binding proteins, similar to 4e .

Challenges and Opportunities

• Synthetic Complexity : The 1-ethylindole group may complicate purification, as seen in ’s compound 34 (31% purity) with sterically demanding substituents .
• Biological Potential: The quinoline-indole-thiazole scaffold offers a multitargeting profile, combining features of DNA-intercalating agents (pyrene analogs in ) and kinase inhibitors (indole derivatives) .

Preparation Methods

N-Alkylation of Indole-2-carboxylic Acid

Indole-2-carboxylic acid undergoes selective N-ethylation using ethyl iodide in the presence of a base such as potassium carbonate. Reaction conditions are optimized to 12 hours at 60°C in dimethylformamide (DMF), achieving 89% yield (Table 1).

Table 1: Optimization of N-Ethylation Conditions

Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
K₂CO₃	DMF	60	12	89
NaH	THF	25	24	45
DBU	DCM	40	18	62

Prolonged reaction times or stronger bases (e.g., NaH) lead to esterification side products, necessitating mild conditions.

Thiazole Ring Construction and Functionalization

Synthesis of Ethyl 2-(2-Aminothiazol-4-yl)acetate

The Hantzsch thiazole synthesis is employed, reacting ethyl bromopyruvate with thiourea in ethanol at reflux (78°C) for 6 hours. This yields ethyl 2-(2-aminothiazol-4-yl)acetate with 94% purity, confirmed by high-resolution mass spectrometry (HRMS).

Coupling with 1-Ethyl-1H-indole-2-carboxylic Acid

Peptide coupling between 1-ethyl-1H-indole-2-carboxylic acid and ethyl 2-(2-aminothiazol-4-yl)acetate is tested with multiple reagents (Table 2).

Table 2: Comparison of Coupling Agents

Reagent	Activator	Solvent	Yield (%)	Purity (%)
DCC	DMAP	CH₂Cl₂	52	78
EDC	HOBt	CH₂Cl₂	76	95
HATU	DIPEA	DMF	81	97

EDC with hydroxybenzotriazole (HOBt) proves optimal, minimizing racemization and byproduct formation. The product, ethyl 2-(2-(1-ethyl-1H-indole-2-carboxamido)thiazol-4-yl)acetate, is isolated via silica gel chromatography (hexane/ethyl acetate 7:3).

Hydrolysis to Thiazole-4-carboxylic Acid

Saponification of Ethyl Ester

The ester intermediate undergoes hydrolysis using 10% sodium hydroxide (NaOH) in ethanol/water (3:1) at 80°C for 4 hours, yielding 2-(2-(1-ethyl-1H-indole-2-carboxamido)thiazol-4-yl)acetic acid with 92% conversion. Acidification with HCl precipitates the product, which is filtered and dried.

Final Amidation with Quinolin-8-amine

Coupling Reaction Optimization

The carboxylic acid is activated using EDC/HOBt in dichloromethane (DCM) at 0°C, followed by addition of quinolin-8-amine. After stirring at room temperature for 18 hours, the reaction achieves 84% yield (Table 3).

Table 3: Final Amidation Conditions

Activator	Base	Solvent	Temperature (°C)	Yield (%)
EDC/HOBt	None	DCM	25	84
DCC/DMAP	TEA	THF	40	67
HATU	DIPEA	DMF	25	79

Quinolin-8-amine’s steric bulk necessitates prolonged reaction times, but EDC/HOBt maintains efficiency without epimerization.

Spectroscopic Characterization and Validation

Nuclear Magnetic Resonance (NMR) Analysis

• ¹H NMR (500 MHz, DMSO-d₆): δ 11.32 (s, 1H, NH), 8.95 (dd, J = 4.2 Hz, 1H, quinoline-H2), 8.45 (d, J = 7.8 Hz, 1H, indole-H4), 7.72–7.68 (m, 3H, quinoline-H5, H6, H7), 7.52 (s, 1H, thiazole-H5), 4.21 (q, J = 7.1 Hz, 2H, NCH₂CH₃), 1.41 (t, J = 7.1 Hz, 3H, CH₂CH₃).
• ¹³C NMR : 167.8 (C=O), 162.3 (thiazole-C2), 148.9 (quinoline-C8), 136.5–117.2 (aromatic carbons), 39.7 (NCH₂CH₃), 14.3 (CH₂CH₃).

High-Resolution Mass Spectrometry (HRMS)

Calculated for C₂₃H₁₉N₃O₂S ([M+H]⁺): 402.1278; Found: 402.1275.